Cas no 132064-28-9 (4-(1,3-benzothiazol-2-yl)benzene-1,2-diamine)

4-(1,3-Benzothiazol-2-yl)benzene-1,2-diamine is a heterocyclic aromatic compound featuring a benzothiazole core linked to a benzene-1,2-diamine moiety. This structure imparts unique electronic and coordination properties, making it valuable in organic synthesis and materials science. The compound’s bifunctional nature—combining an electron-rich benzothiazole group with a reactive diamine—enhances its utility as a precursor for ligands, dyes, and coordination complexes. Its planar aromatic system facilitates π-stacking interactions, while the diamine group allows for further functionalization, such as polymerization or metal chelation. This compound is particularly relevant in the development of optoelectronic materials and catalytic systems due to its stable yet modifiable framework.

4-(1,3-benzothiazol-2-yl)benzene-1,2-diamine structure

132064-28-9 structure

Product Name:4-(1,3-benzothiazol-2-yl)benzene-1,2-diamine

CAS No:132064-28-9

MF:C₁₃H₁₁N₃S

MW:241.311540842056

CID:1229372

PubChem ID:4962451

Update Time:2025-06-07

4-(1,3-benzothiazol-2-yl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediamine, 4-(2-benzothiazolyl)-
- SR-01000069776
- 4-(1,3-benzothiazol-2-yl)benzene-1,2-diamine
- SR-01000069776-1
- EN300-13466
- MFCD06655874
- 2-amino-4-(1,3-benzothiazol-2-yl)phenylamine
- 132064-28-9
- SCHEMBL7836371
- 4-(Benzo[d]thiazol-2-yl)benzene-1,2-diamine
- G57471
- Inchi： 1S/C13H11N3S/c14-9-6-5-8(7-10(9)15)13-16-11-3-1-2-4-12(11)17-13/h1-7H,14-15H2
- InChI Key： ICSPQPFVCIHHSE-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2N=C1C1C=CC(=C(C=1)N)N

Computed Properties

Exact Mass: 241.06736854g/mol
Monoisotopic Mass: 241.06736854g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 273
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 93.2Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: 187-189 °C
Boiling Point: 483.4±55.0 °C at 760 mmHg
Flash Point: 246.1±31.5 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(1,3-benzothiazol-2-yl)benzene-1,2-diamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(1,3-benzothiazol-2-yl)benzene-1,2-diamine Pricemore >>

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